(2R)-N-butyl-1-methoxypropane-2-sulfonamide
Overview
Description
(2R)-N-butyl-1-methoxypropane-2-sulfonamide, also known as N-butyl-2-methoxypropane-2-sulfonamide, is a synthetic compound used for a variety of scientific applications. It is an important intermediate for the synthesis of a wide range of compounds, and is used in the production of pharmaceuticals, agrochemicals, and other chemical products. It is also used as a catalyst in chemical reactions and as a reagent in organic synthesis. This compound has a variety of biochemical and physiological effects, and is used in a variety of laboratory experiments. In
Scientific Research Applications
(2R)-N-butyl-1-methoxypropane-2-sulfonamidethoxypropane-2-sulfonamide is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, and is also used as a reagent in the synthesis of a variety of compounds. It is also used as a buffer in cell culture and biochemical assays, and is used to stabilize enzymes and proteins. In addition, it is used as a reagent in the synthesis of drugs, agrochemicals, and other chemical products.
Mechanism of Action
(2R)-N-butyl-1-methoxypropane-2-sulfonamidethoxypropane-2-sulfonamide acts as a buffer in cell culture and biochemical assays. It is able to stabilize enzymes and proteins, and can also act as a catalyst in organic synthesis. It is also used as a reagent in the synthesis of drugs, agrochemicals, and other chemical products.
Biochemical and Physiological Effects
(2R)-N-butyl-1-methoxypropane-2-sulfonamidethoxypropane-2-sulfonamide has a variety of biochemical and physiological effects. It is used as a buffer in cell culture and biochemical assays, and is used to stabilize enzymes and proteins. It is also used as a reagent in the synthesis of drugs, agrochemicals, and other chemical products. In addition, it is used in the production of peptides, polymers, and other materials.
Advantages and Limitations for Lab Experiments
(2R)-N-butyl-1-methoxypropane-2-sulfonamidethoxypropane-2-sulfonamide has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it cost-effective for use in laboratory experiments. In addition, it is easy to obtain, and is available in a variety of forms, such as solid, liquid, and gas. One limitation is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
(2R)-N-butyl-1-methoxypropane-2-sulfonamidethoxypropane-2-sulfonamide has a variety of potential applications in the future. It could be used in the synthesis of peptides, polymers, and other materials. It could also be used as a reagent in the synthesis of drugs, agrochemicals, and other chemical products. In addition, it could be used as a catalyst in organic synthesis, and as a reagent in the synthesis of a variety of compounds. Finally, it could be used as a buffer in cell culture and biochemical assays, and as a stabilizer for enzymes and proteins.
Synthesis Methods
(2R)-N-butyl-1-methoxypropane-2-sulfonamidethoxypropane-2-sulfonamide is synthesized through a multi-step process. The first step involves the reaction of 1-methoxy-2-propanol with sulfur trioxide to form (2R)-N-butyl-1-methoxypropane-2-sulfonic acid. This reaction is followed by the reaction of the acid with sodium hydroxide to form (2R)-N-butyl-1-methoxypropane-2-sulfonamide. The reaction is conducted under anhydrous conditions, and yields a white to off-white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-N-butyl-1-methoxypropane-2-sulfonamide involves the reaction of butylamine with 2-methoxypropane-1-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ { "name": "Butylamine", "amount": "1 equivalent" }, { "name": "2-Methoxypropane-1-sulfonyl chloride", "amount": "1 equivalent" }, { "name": "Base (e.g. triethylamine)", "amount": "stoichiometric amount" }, { "name": "Solvent (e.g. dichloromethane)", "amount": "as required" } ], "Reaction": [ { "step": "Add butylamine to a solution of 2-methoxypropane-1-sulfonyl chloride in a suitable solvent.", "conditions": "Maintain the reaction mixture at a temperature of 0-5°C.", "duration": "1 hour" }, { "step": "Add a base (e.g. triethylamine) to the reaction mixture.", "conditions": "Maintain the reaction mixture at a temperature of 0-5°C.", "duration": "30 minutes" }, { "step": "Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.", "conditions": "Maintain the reaction mixture at room temperature.", "duration": "2-3 hours" }, { "step": "Extract the product with a suitable solvent (e.g. dichloromethane).", "conditions": "Perform the extraction multiple times to ensure maximum product yield.", "duration": "as required" }, { "step": "Dry the organic layer over anhydrous sodium sulfate.", "conditions": "Stir the mixture for 10-15 minutes.", "duration": "10-15 minutes" }, { "step": "Filter the mixture and concentrate the filtrate under reduced pressure.", "conditions": "Maintain the mixture under reduced pressure.", "duration": "as required" }, { "step": "Purify the product by column chromatography (e.g. using silica gel as the stationary phase and a suitable solvent system).", "conditions": "Use a suitable solvent system to elute the product.", "duration": "as required" } ] } | |
CAS RN |
2613298-92-1 |
Product Name |
(2R)-N-butyl-1-methoxypropane-2-sulfonamide |
Molecular Formula |
C8H19NO3S |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
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